Cas no 933705-29-4 (5-Bromo-2-(piperidin-1-YL)thiazole)
5-Bromo-2-(piperidin-1-YL)thiazole Chemical and Physical Properties
Names and Identifiers
-
- AB54331
- 5-BROMO-2-(PIPERIDIN-1-YL)THIAZOLE
- 5-Bromo-2-(piperidin-1-YL)thiazole
-
- Inchi: 1S/C8H11BrN2S/c9-7-6-10-8(12-7)11-4-2-1-3-5-11/h6H,1-5H2
- InChI Key: VVMQJNGRRLUFGC-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(N2CCCCC2)S1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 150
- XLogP3: 3.3
- Topological Polar Surface Area: 44.4
5-Bromo-2-(piperidin-1-YL)thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3569482-0.05g |
1-(5-bromo-1,3-thiazol-2-yl)piperidine |
933705-29-4 | 95.0% | 0.05g |
$174.0 | 2025-03-18 | |
| Enamine | EN300-3569482-0.1g |
1-(5-bromo-1,3-thiazol-2-yl)piperidine |
933705-29-4 | 95.0% | 0.1g |
$257.0 | 2025-03-18 | |
| Enamine | EN300-3569482-0.25g |
1-(5-bromo-1,3-thiazol-2-yl)piperidine |
933705-29-4 | 95.0% | 0.25g |
$367.0 | 2025-03-18 | |
| Enamine | EN300-3569482-0.5g |
1-(5-bromo-1,3-thiazol-2-yl)piperidine |
933705-29-4 | 95.0% | 0.5g |
$579.0 | 2025-03-18 | |
| Enamine | EN300-3569482-1.0g |
1-(5-bromo-1,3-thiazol-2-yl)piperidine |
933705-29-4 | 95.0% | 1.0g |
$743.0 | 2025-03-18 | |
| Enamine | EN300-3569482-2.5g |
1-(5-bromo-1,3-thiazol-2-yl)piperidine |
933705-29-4 | 95.0% | 2.5g |
$1454.0 | 2025-03-18 | |
| Enamine | EN300-3569482-5.0g |
1-(5-bromo-1,3-thiazol-2-yl)piperidine |
933705-29-4 | 95.0% | 5.0g |
$2152.0 | 2025-03-18 | |
| Enamine | EN300-3569482-10.0g |
1-(5-bromo-1,3-thiazol-2-yl)piperidine |
933705-29-4 | 95.0% | 10.0g |
$3191.0 | 2025-03-18 | |
| Aaron | AR028TAK-50mg |
1-(5-bromo-1,3-thiazol-2-yl)piperidine |
933705-29-4 | 95% | 50mg |
$265.00 | 2025-02-17 | |
| Aaron | AR028TAK-100mg |
1-(5-bromo-1,3-thiazol-2-yl)piperidine |
933705-29-4 | 95% | 100mg |
$379.00 | 2025-02-17 |
5-Bromo-2-(piperidin-1-YL)thiazole Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 5-Bromo-2-(piperidin-1-YL)thiazole
Introduction to 5-Bromo-2-(piperidin-1-YL)thiazole (CAS No. 933705-29-4)
5-Bromo-2-(piperidin-1-YL)thiazole, identified by the Chemical Abstracts Service Number (CAS No.) 933705-29-4, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic molecule, featuring a brominated thiazole core linked to a piperidine moiety, has garnered considerable attention due to its versatile structural properties and potential biological activities. The combination of the bromine substituent and the piperidine ring presents unique opportunities for further functionalization, making it a valuable scaffold in medicinal chemistry.
The thiazole ring, a sulfur-containing five-membered aromatic cycle, is well-documented for its presence in numerous bioactive natural products and pharmaceuticals. Its incorporation into drug candidates often enhances binding affinity and metabolic stability. In contrast, the piperidine group, characterized by its six-membered nitrogen-containing structure, is frequently employed in medicinal chemistry to improve solubility, pharmacokinetics, and receptor interactions. The synergistic effect of these two moieties in 5-Bromo-2-(piperidin-1-YL)thiazole suggests potential applications in the development of novel therapeutic agents.
Recent advancements in drug discovery have highlighted the importance of small molecules with multifunctional scaffolds. The bromine atom in 5-Bromo-2-(piperidin-1-YL)thiazole serves as an excellent handle for further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of diverse aryl or heteroaryl groups, expanding the compound’s utility in designing targeted therapies. Moreover, the piperidine nitrogen can be leveraged for hydrogen bonding interactions with biological targets, enhancing binding specificity.
One of the most compelling aspects of 5-Bromo-2-(piperidin-1-YL)thiazole is its potential role in addressing unmet medical needs. Current research indicates that thiazole-piperidine hybrids exhibit promising activities against various diseases, including cancer, inflammation, and infectious disorders. For instance, studies have demonstrated that structurally related compounds can modulate kinase enzymes and ion channels pivotal in disease pathogenesis. The presence of both bromine and piperidine functionalities may confer advantages such as enhanced bioavailability and reduced toxicity compared to simpler analogs.
The synthesis of 5-Bromo-2-(piperidin-1-YL)thiazole typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the bromination of a thiazole derivative followed by nucleophilic substitution with piperidine. Optimization of reaction conditions is crucial to achieve high yields and purity, which are essential for subsequent biological evaluation. Advances in catalytic systems have further streamlined these processes, enabling more efficient production scales suitable for industrial applications.
In vitro studies have begun to unravel the mechanistic potential of 5-Bromo-2-(piperidin-1-YL)thiazole. Preliminary assays suggest that it may interact with protein targets through both hydrophobic and polar interactions facilitated by its dual scaffold. The bromine atom could engage in halogen bonding with complementary sites on proteins or serve as a docking point for other functional groups. Meanwhile, the piperidine moiety might interact with amino acid residues via hydrogen bonding or π-stacking effects. Such interactions are critical for determining the compound’s efficacy and selectivity.
The pharmacokinetic profile of 5-Bromo-2-(piperidin-1-YL)thiazole remains an area of active investigation. Computational modeling has been instrumental in predicting its absorption, distribution, metabolism, and excretion (ADME) properties. These simulations help guide optimization efforts to enhance drug-like characteristics such as solubility and half-life. Additionally, structural modifications based on virtual screening can be designed to improve target engagement while minimizing off-target effects.
Future directions in the study of 5-Bromo-2-(piperidin-1-YL)thiazole may include exploring its role in drug development pipelines alongside other heterocyclic compounds like benzothiazoles or pyrazolopyrimidines. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical candidates. Furthermore, green chemistry principles should be integrated into synthetic methodologies to ensure sustainability throughout drug discovery processes.
The versatility of 5-Bromo-2-(piperidin-1-YL)thiazole underscores its significance as a building block in modern pharmaceutical research. By leveraging its unique structural features—namely the brominated thiazole core and piperidine side chain—scientists can design molecules with tailored properties for therapeutic intervention. As our understanding of biological systems evolves, compounds like this will continue to play a pivotal role in addressing complex diseases through innovative chemical solutions.
933705-29-4 (5-Bromo-2-(piperidin-1-YL)thiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)